Cas no 13803-74-2 (1,3-Dimethylpentylamine Hydrochloride Salt)

1,3-Dimethylpentylamine Hydrochloride Salt Properties

Names and Identifiers

• 4-Methylhexan-2-amine hydrochloride
• 1,3-Dimethylpentylamine hydrochloride
• 4-Methyl-2-hexylamine Hydrochloride
• 1,3-dimethyl eamine hydrochloride
• 1,3-Dimethylpentylamine Hydrochloride Salt
• 1.3-Dimethylpentylamine hydrochloride
• 4-methyl-2-Hexanamine hydrochloride
• BECLOMETHASONE-21-MONOPROPIONATE
• DIMETHYLPENTYLAMINE HCL, 1,3-(P)
• Methylhexanamine (hydrochloride)
• Methylhexanamine hydrochloride solution
• 1,3-Dimethylamylamine Hydrochloride
• 2-Amino-4-methylhexane Hydrochloride
• Methylhexanamine Hydrochloride
• 1,3-Dimethylpentanamine hydrochloride
• DMAA
• NSC 1106
• 1,3 DMAA
• Forthan Hydrochloride
• MethylhexaneaMine HCl
• Forthane Hydrochloride
• 1,3-DiMethylpentylaMine Hcl
• MethylhexaneaMine Hydrochloride
• -Methyl-2-hexanaMinehydrochloride
• 4-methyl-2-hexanamine hcl
• 2-Hexanamine, 4-methyl-, hydrochloride
• 1,3-Dimethylamylamine HCL
• KSC728M8B
• 4-Methyl-2-hexanamine, HCl
• Dimethylamylamine Hydrochloride
• methylhexanamine (
• +Expand

• MDL： MFCD09038354
• InChIKey： ZKKBPHUAHARETG-UHFFFAOYSA-N
• Inchi： 1S/C7H17N.ClH/c1-4-6(2)5-7(3)8;/h6-7H,4-5,8H2,1-3H3;1H
• SMILES： Cl[H].N([H])([H])C([H])(C([H])([H])[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 151.11300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 151.113
• Heavy Atom Count: 9
• Complexity: 52.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 3.27210
• PSA: 26.02000
• Boiling Point: 183.7 °C at 760 mmHg
• Melting Point: 128.0 to 132.0 deg-C
• Flash Point: Fahrenheit: 48.2 ° f
  Celsius: 9 ° c
  
• Solubility: H2O: soluble5mg/mL (clear solution)
• Color/Form: 1.0 mg/mL in methanol (as free base)

1,3-Dimethylpentylamine Hydrochloride Salt Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 7-16-36/37-45
• Dangerous goods sign： F T
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• Hazard Statement： H302-H319
• Warning Statement： P305 + P351 + P338
• Prompt：warning
• Storage Condition：−20°C
• Risk Phrases： 11-23/24/25-39/23/24/25
• Signal Word：Warning

1,3-Dimethylpentylamine Hydrochloride Salt Customs Data

• HS CODE：2921199090
• Customs Data：

  China Customs Code:

  2921199090

  Overview:

  2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt